Cas no 1805511-55-0 (3,4-Bis(trifluoromethyl)-2-ethylbenzyl alcohol)

• Product Name: 3,4-Bis(trifluoromethyl)-2-ethylbenzyl alcohol
• CAS No: 1805511-55-0
• MF: C₁₁H₁₀F₆O
• MW: 272.18692445755
• CID: 4794147
• Update Time: 2023-08-17

3,4-Bis(trifluoromethyl)-2-ethylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-ethylbenzyl alcohol

• Inchi： 1S/C11H10F6O/c1-2-7-6(5-18)3-4-8(10(12,13)14)9(7)11(15,16)17/h3-4,18H,2,5H2,1H3
• InChI Key： FDFGGQLWHGOTKE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC=C(CO)C=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2